2-(3-Bromo-4-methoxyphenyl)-2-methylpropanal

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-2-methylpropanal
• InChI: InChI=1S/C11H13BrO2/c1-11(2,7-13)8-4-5-10(14-3)9(12)6-8/h4-7H,1-3H3
• InChI Key: RRWBYHZNCVGZLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1=CC(=C(C=C1)OC)Br

Description

2-(3-Bromo-4-methoxyphenyl)-2-methylpropanal is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-(3-bromo-4-methoxy-phenyl)-2-methyl-propionitrile (12.71 g, 0.050 mol) in dry THF (100 mL) was cooled to −10° C. under argon. DIBALH (1M in THF, 100 mL, 0.10 mol) was added keeping the temperature below 0° C. The mixture was stirred for 30 min/0° C. and then 2 h/25° C. The clear solution was carefully poured into icecold hydrochloric acid (2M, 100 mL). The THF was removed under reduced pressure to give clear oil. The oil was destilled (b.p. 114-130° C./4.3×10−3 mbar) Yield: 7.40 g (58%). GCMS: >99%